Vanadium-gallium

• CAS No.: 12024-15-6
• Molecular Formula: GaV
• Molecular Weight: 120.665 g/mol
• IUPAC Name: gallium;vanadium
• InChI: InChI=1S/Ga.V
• InChI Key: CLBBORVVTAFIRZ-UHFFFAOYSA-N
• SMILES: [V].[V].[V].[Ga]
• Canonical SMILES: [V].[Ga]

Description

Vanadium-gallium, specifically the V3Ga intermetallic compound, is a significant A15-phase superconductor renowned for its high critical temperature (Tc) and upper critical field (Hc2). Its primary research value lies in the study of type-II superconductivity, the development of high-field superconducting magnets, and advanced materials science. The mechanism of superconductivity in V3Ga is attributed to its unique crystal structure, which consists of linear chains of vanadium atoms embedded in a matrix of gallium, facilitating strong electron-phonon interactions that lead to the formation of Cooper pairs. Researchers utilize this compound to investigate the fundamental limits of superconducting performance, including critical current density and flux pinning mechanisms. Beyond fundamental research, V3Ga serves as a crucial precursor in the fabrication of superconducting wires and tapes, offering a compelling alternative to niobium-tin (Nb3Sn) in certain high-field applications due to its superior mechanical properties and strain tolerance. This high-purity material is essential for advancing next-generation technologies in high-energy physics, nuclear magnetic resonance (NMR) spectroscopy, and potential future fusion reactors.

Phase Equilibria and Crystallographic Studies of Vanadium Gallium

Elucidation of the Vanadium-Gallium Binary Phase Diagram

The V-Ga binary phase diagram describes the different solid phases that form at various temperatures and compositions of vanadium and gallium. asminternational.orgresearchgate.netosti.gov Experimental investigations involving techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), electron probe microanalysis (EPMA), and differential scanning calorimetry (DSC) have been employed to establish the phase relationships in this system. researchgate.net

Several stable and metastable intermetallic compounds have been identified in the this compound system. mdpi.com These phases are formed through reactions at different temperatures and compositions. researchgate.netmaterialsproject.org

The primary intermetallic phases identified in the V-Ga system include:

V₃Ga : This phase is particularly recognized for its superconducting properties.

V₂Ga₅ : A gallium-rich phase in the system. materialsproject.orgiucr.org

V₅Ga₃ : Another intermetallic compound found in the phase diagram.

VGa : A phase that can coexist with V₃Ga, especially near stoichiometric compositions.

V₂Ga : An intermetallic compound reported in the V-Ga system. w2agz.com

The formation and stability of these phases are dependent on the thermal processing and composition of the alloy. core.ac.uk For instance, even near the ideal stoichiometry for V₃Ga, multiphase microstructures that include the VGa phase can occur. In addition to these, other phases such as V₆Ga₅ and V₆Ga₇ have also been reported and studied. researchgate.net A gallium-richest phase, initially termed 'VGa₅', was later identified as V₈Ga₄₁. iucr.org

The intermetallic compounds in the V-Ga system exist over specific compositional ranges known as homogeneity ranges. researcher.lifersc.org The V₃Ga phase, for example, has a notably narrow single-phase region.

Studies have determined the homogeneity ranges for various phases at different temperatures. For instance, the homogeneity ranges for V₃Ga and V₆Ga₅ have been determined at 873 K and 1173 K. researchgate.net The V₂Ga₅ phase has a homogeneity range that extends approximately from VGa₂ to V₂Ga₅. iphy.ac.cn The stability and equilibrium conditions of these phases are crucial for synthesizing materials with desired properties. researchgate.net For example, achieving a single-phase V₃Ga alloy requires careful control of annealing conditions. researchgate.net The phase diagram also details several invariant reactions and their corresponding temperatures. researchgate.net

Identification and Characterization of Stable and Metastable Intermetallic Phases (e.g., V₃Ga, V₂Ga₅, V₅Ga₃, VGa, V₂Ga)

Crystal Structure Determination of this compound Compounds

The crystal structure of a material is fundamental to its physical properties. nih.gov In the V-Ga system, the crystallographic structures of the various intermetallic phases have been determined primarily through X-ray diffraction techniques on single crystals and powders. iucr.orgiphy.ac.cn

The V₃Ga compound crystallizes in the A15 (also known as β-W or Cr₃Si-type) crystal structure, which is a key factor in its superconducting behavior. wikipedia.org This structure belongs to the cubic crystal system and is characterized by the space group Pm3n. materialsproject.orgresearchgate.net

In the A15 structure of a typical A₃B compound, the B atoms (gallium in this case) form a body-centered cubic lattice. researchgate.net The A atoms (vanadium) are situated on the faces of the unit cell, forming orthogonal chains. researchgate.netresearchgate.net This specific atomic arrangement is shared by other significant superconductors like Nb₃Sn and V₃Si. nii.ac.jp

Table 1: Crystallographic Data for V₃Ga

Parameter	Value	Reference
Crystal System	Cubic	materialsproject.org
Space Group	Pm3n (No. 223)	materialsproject.orgmaterialsproject.org
Structure Type	A15 (β-Tungsten)	wikipedia.org

The V₂Ga₅ phase possesses a tetragonal crystal structure. materialsproject.orgiphy.ac.cn This structure belongs to the tetragonal crystal system, which is characterized by a cubic lattice being stretched along one of its vectors. wikipedia.org The space group for V₂Ga₅ has been identified as P4/mbm (No. 127). materialsproject.orgiphy.ac.cnglobalsino.comucl.ac.uk

X-ray diffraction studies on single crystals have provided detailed information about the atomic positions within the unit cell. iphy.ac.cn The structure contains two formula units per unit cell. iphy.ac.cn The vanadium atoms occupy the 4(h) Wyckoff positions, while the gallium atoms are situated at the 8(i) and 2(d) positions. iphy.ac.cn

Table 2: Crystallographic Data for V₂Ga₅

Parameter	Value	Reference
Crystal System	Tetragonal	materialsproject.orgiphy.ac.cn
Space Group	P4/mbm (No. 127)	materialsproject.orgiphy.ac.cn
Lattice Parameters (at 18°C)	a = 8.9540 Å, c = 2.6892 Å	iphy.ac.cn
Volume	210.68 ų	materialsproject.org

Research has also been conducted to determine the crystal structures of other intermetallic phases in the V-Ga system. dntb.gov.ua For instance, the compound V₆Ga₅ is described with a two-sublattice model based on its crystal structure and solubility range. researchgate.net The CoVGa compound, part of a related ternary system, has been identified with a composition range of 43.0–46.2 at. % V and 27.3–31.4 at. % Ga. researchgate.netaip.org Another phase, V₈Ga₄₁, was found to have a rhombohedral unit cell with the space group R3. iucr.org The detailed structural analysis of these and other phases contributes to a comprehensive understanding of the material properties of the this compound system.

Microstructural Characterization and Phase Evolution

Influence of Compositional Variations on Multiphase Microstructures

The V-Ga system exhibits a tendency to form multiphase microstructures, particularly around the stoichiometry of the V3Ga phase. V3Ga is known to exist in at least two different crystal structures: the superconducting A15 phase and the semiconducting, antiferromagnetic Heusler D03 phase. sonar.chaip.orgaip.org Density functional theory calculations have shown that these two phases are nearly degenerate in energy, with a separation of only about 10 meV/atom, which contributes to their potential coexistence. aip.org

The A15 phase of V3Ga has a cubic crystal structure with the space group Pm-3n. sonar.chaip.org In this structure, each vanadium atom is surrounded by ten other vanadium atoms and four gallium atoms, while each gallium atom is surrounded by twelve vanadium atoms. researchgate.net This specific arrangement is crucial for its superconducting properties. In contrast, the D03 phase also has a cubic structure but with the space group Fm-3m. sonar.chaip.org

Due to the narrow single-phase region of V3Ga, even slight deviations from the ideal 3:1 atomic ratio of vanadium to gallium can lead to the formation of multiphase alloys. For instance, bulk-grown samples have been shown to contain both the A15 and D03 phases of V3Ga. sonar.chaip.org One study using Rietveld refinement identified a sample as being composed of 81% A15 phase and 19% D03 phase. aip.org Furthermore, in gallium-rich compositions, the V2Ga5 phase can coexist with V3Ga. researchgate.net The V2Ga5 phase itself has a tetragonal crystal structure with the space group P4/mbm. researchgate.netmaterialsproject.orgmaterialsproject.orgiphy.ac.cn The homogeneity range for this phase extends approximately from VGa2 to V2Ga5. iphy.ac.cn

The presence of these multiple phases significantly influences the material's microstructure. For example, attempts to grow V3Ga from a gallium-rich solution have resulted in the formation of V2Ga5 crystals. researchgate.net This highlights how compositional variations during synthesis can direct the phase evolution and result in complex, multiphase microstructures.

Grain Growth Kinetics and Boundary Phenomena

The growth of the V3Ga phase, particularly in diffusion-based synthesis methods, is governed by the distinct diffusion mechanisms of its constituent elements. Interdiffusion studies utilizing incremental diffusion couples in the V-Ga binary system have revealed that vanadium and gallium diffuse via different pathways for the formation of the V3Ga phase. researchgate.net

The crystal structure of the A15 V3Ga phase provides insight into the lattice diffusion of vanadium. researchgate.net The arrangement of atoms, where each vanadium atom has numerous vanadium neighbors, facilitates diffusion through the lattice, provided that vacancies are present on the vanadium sublattice to allow for positional exchange with neighboring atoms. researchgate.net The reliance of gallium on grain boundary diffusion means that the grain size and the density of grain boundaries in the material can have a substantial impact on the kinetics of phase formation and growth.

Advanced Synthesis Methodologies for Vanadium Gallium Compounds

Bulk Synthesis Techniques for Vanadium-Gallium Intermetallics

Bulk synthesis methods are essential for producing large quantities of V-Ga intermetallics for applications like superconducting wires and for fundamental materials research.

Powder metallurgy (PM) is a versatile technique for synthesizing materials with a near-net shape. imt.si For this compound compounds, this route typically involves the blending of constituent powders, followed by compaction and high-temperature sintering. google.com The conventional PM process, which involves mixing stoichiometric amounts of vanadium and gallium powders, pressing them, and sintering at approximately 900 to 1100°C, has been found to be challenging for producing the desired V₃Ga phase. google.com

To overcome these challenges, an optimized multi-step powder metallurgical process has been developed. google.com This process involves two key stages:

Initial Compound Formation : Vanadium and gallium powders are first mixed and heated to around 700°C to form the V₂Ga₅ compound. google.com

Final Sintering : The resulting V₂Ga₅ powder is then mixed with pure vanadium powder in the stoichiometric ratio required to form V₃Ga (specifically, 13V + V₂Ga₅ → 5V₃Ga). This new mixture is pressed into a desired shape and sintered at a higher temperature, between 1150 and 1400°C. google.com

This optimized route ensures a more complete reaction and the formation of a single-phase V₃Ga structure. google.com Another powder-based approach is mechanical alloying, where high-energy ball milling can produce nanocrystalline V-Ga composites. This method involves milling times of 10–20 hours with a ball-to-powder ratio of 10:1, which creates amorphous intermediates that crystallize into the desired phase at 600–800°C.

General parameters for powder metallurgy processes are summarized in the table below.

Parameter	Conventional PM	Optimized V₃Ga Process	Mechanical Alloying
Initial Materials	V and Ga powders	V, Ga, and V₂Ga₅ powders	V and Ga powders
Initial Heating	N/A	~700°C (to form V₂Ga₅)	N/A (High-energy milling)
Sintering/Annealing Temp.	900–1100°C	1150–1400°C	600–800°C (Crystallization)
Key Feature	Direct sintering	Two-step reaction	Formation of amorphous intermediates

This table provides an interactive summary of different powder metallurgical routes for synthesizing this compound compounds.

High-temperature melting, particularly vacuum arc melting, is a common method for producing homogeneous V-Ga alloys. In this process, high-purity vanadium and gallium are combined in specific ratios and melted in an inert argon atmosphere to prevent oxidation. nasa.gov The melt is often repeatedly turned and remelted to ensure a uniform distribution of the elements. google.com

Following melting, a crucial step is annealing at high temperatures. This heat treatment is essential for achieving phase uniformity and promoting the formation of the desired intermetallic compound, such as the A15 phase V₃Ga. Samples are typically annealed at temperatures around 1100°C for extended periods, such as 15 to 48 hours, followed by slow cooling (e.g., 20°C/min) to obtain equilibrium structures. nasa.gov This post-synthesis homogenization is critical for optimizing the material's properties, especially for superconductivity.

Process Parameter	Value/Condition	Purpose
Melting Technique	Vacuum Arc Melting	Produces homogeneous alloys from pure elements.
Atmosphere	Argon	Prevents oxidation during high-temperature melting. nasa.gov
Melting Temperature	1500–1800°C	To ensure complete melting and mixing of constituents.
Annealing Temperature	800–1100°C	Promotes phase uniformity and formation of V₃Ga. nasa.gov
Annealing Duration	15–48 hours	Allows for diffusion and attainment of equilibrium structures. nasa.gov
Cooling Rate	Slow cool (e.g., 20°C/min)	Maintains the equilibrium phase formed at high temperature. nasa.gov

This interactive table outlines the typical parameters for the high-temperature melting and annealing synthesis of this compound compounds.

Solid-state precipitation is a phenomenon observed during the heat treatment of V-Ga alloys, where secondary phases can form within the solid matrix. While not always a primary synthesis method, controlling this precipitation is key to achieving the desired material properties. For instance, in the V-Ga system, near the stoichiometric V₃Ga composition, a second phase can precipitate even after annealing and quenching. nasa.gov Electron microscopy has revealed the presence of these precipitated particles in samples quenched from 800°C. nasa.gov

The formation of these precipitates is governed by the complex phase equilibria of the V-Ga system. The controlled precipitation of specific vanadium compounds is a known method in other contexts, such as the recovery of vanadium from solutions by precipitating ammonium (B1175870) metavanadate, which is then calcined. researchgate.netgoogle.com In the context of V-Ga alloys, the heat treatment (annealing) temperature and duration are the primary parameters used to control the dissolution and precipitation of different phases, thereby influencing the final microstructure and properties of the intermetallic compound. nasa.govgoogle.com

High-Temperature Melting and Annealing Processes

Single Crystal Growth of this compound Compounds

Single crystals are crucial for fundamental studies of a material's intrinsic properties without the influence of grain boundaries. Flux growth is a powerful technique for synthesizing single crystals of intermetallic compounds at temperatures lower than their melting point. acs.org

The molten flux method, using an excess of one of the constituent elements as a solvent, has been successfully applied to the V-Ga system. researchgate.netnih.gov Specifically, molten gallium serves as an excellent flux for growing certain this compound compounds due to its low melting point. researchgate.net

In a typical process, elemental vanadium and a large excess of gallium are placed in an inert crucible (e.g., alumina), sealed in an evacuated quartz tube, and heated to high temperatures (e.g., 1173 K or 900°C). nih.govfrontiersin.org The mixture is held at this temperature to allow the vanadium to dissolve into the molten gallium. nih.gov Subsequently, the system is slowly cooled, often at a rate of 5 K/h, causing the desired intermetallic phase to crystallize and grow from the solution. nih.govfrontiersin.org Once the growth is complete, the excess molten gallium flux can be separated from the grown crystals by methods such as centrifugation. frontiersin.org

Interestingly, attempts to grow the V₃Ga phase by cooling a gallium-rich solution have instead resulted in the formation of large single crystals of V₂Ga₅. researchgate.net This compound grows in the form of long needles, with crystals as large as 30 mm in length having been successfully synthesized using this technique. researchgate.net This highlights that the flux growth method can favor the formation of kinetically stabilized or lower-melting-point phases over the thermodynamically expected ones. acs.org

Parameter	Description	Finding/Result
Flux Material	Molten Gallium (Ga)	Acts as a solvent for Vanadium (V). researchgate.net
Crucible	Alumina	Inert container for the reaction. nih.gov
Heating Temperature	Up to 1173 K (900°C)	To dissolve V into the Ga flux. nih.gov
Cooling Rate	~5 K/h	Promotes slow crystallization and large single crystal growth. frontiersin.org
Separation Method	Centrifugation	To remove excess liquid Ga flux from crystals. frontiersin.org
Resulting Compound	V₂Ga₅ single crystals	Attempts to grow V₃Ga from Ga-rich flux yield V₂Ga₅. researchgate.net

This interactive table summarizes the key aspects of the molten gallium flux growth technique for this compound single crystals.

Thin Film Deposition of this compound Compounds

Thin film deposition techniques are essential for integrating this compound compounds into electronic and optical devices. While direct reports on the deposition of binary V-Ga intermetallic thin films are sparse, the methods used for related materials like vanadium oxides, gallium oxides, and other complex alloys provide a clear indication of applicable techniques. aip.orgcompoundsemiconductor.netmdpi.com These methods are generally categorized as physical vapor deposition (PVD) and chemical vapor deposition (CVD).

Common PVD techniques like sputtering and pulsed laser deposition (PLD) are highly suitable. In sputtering, a target of vanadium or a V-Ga alloy would be bombarded with ions in a vacuum chamber, causing atoms to be ejected and deposited onto a substrate. mdpi.com The deposition of a GaV₄S₈ compound via reactive sputtering has been reported, demonstrating the viability of this technique for V-Ga based materials. PLD uses a high-powered laser to ablate a target, offering excellent control over stoichiometry. aip.org

CVD methods, such as metal-organic chemical vapor deposition (MOCVD) and atomic layer deposition (ALD), offer precise thickness control at the atomic level. aip.orgcambridge.org In MOCVD, volatile organometallic precursors of vanadium and gallium would be introduced into a reaction chamber where they decompose on a heated substrate to form the thin film. aip.org ALD is a self-limiting process that deposits one atomic layer at a time, ideal for creating ultra-thin, conformal films. cambridge.org The choice of technique depends on the desired film quality, thickness, and conformity. Post-deposition annealing is often required to crystallize the as-deposited amorphous films and form the desired intermetallic phase. mdpi.comcambridge.org

Impact of Synthesis Parameters on Phase Purity and Microstructure

The synthesis of this compound (V-Ga) compounds, particularly the A15 phase V₃Ga renowned for its superconducting properties, is highly sensitive to a range of synthesis parameters. The precise control of these parameters is critical for achieving the desired phase purity and microstructure, which in turn dictate the material's performance. Key factors influencing the final product include stoichiometry, annealing temperature and duration, and the purity of precursor materials.

Stoichiometric Control

The stoichiometry, or the precise ratio of vanadium to gallium, is a dominant factor in determining the resulting phases within the final material. The superconducting V₃Ga phase exists over a very narrow compositional range, making the synthesis of a single-phase material challenging. researchgate.net

Near-Stoichiometric Compositions (≈75 at.% V): The goal for producing the A15 superconducting phase is to achieve a composition as close to V₃Ga as possible. However, even near this ideal stoichiometry, multiphase microstructures are common due to complex phase equilibria. Studies show that samples with compositions near 75 atomic percent vanadium, whether slightly rich in gallium or vanadium, exhibit nearly identical microstructures containing a second, non-superconducting phase at 4.2°K. researchgate.net

Off-Stoichiometric Compositions: Deviating from the ≈75 at.% vanadium ratio leads to the formation of other intermetallic compounds or solid solutions. For instance, depending on the composition, the V₃Ga phase can exist in equilibrium with either V₆Ga₅ or a vanadium solid solution. researchgate.net The presence of these secondary phases, such as VGa, within the microstructure can be detrimental to the consistency of the material's superconducting properties.

Annealing Temperature and Duration

Post-synthesis heat treatment, or annealing, is a crucial step for ensuring phase uniformity and optimizing the microstructure. The temperature and duration of this process directly influence recrystallization, grain growth, and phase transformations.

Homogenization: Annealing is employed to homogenize the material after initial synthesis. This process allows for the diffusion of atoms to form a more uniform and stable phase. Typical protocols involve annealing at temperatures between 800°C and 1000°C for 24 to 48 hours.

Phase Stability: The annealing temperature must be carefully selected to favor the formation of the desired phase while preventing the growth of unwanted ones. In many complex alloy systems, different temperature ranges promote the formation of distinct phases. amse.org.cnmdpi.com For V-Ga, annealing helps stabilize the A15 structure, but improper temperature control can fail to eliminate secondary phases.

Precursor Purity and Synthesis Atmosphere

The purity of the starting materials and the atmosphere in which the synthesis is conducted are fundamental to achieving a high-purity final product.

Precursor Materials: The use of high-purity (≥99.99%) vanadium and gallium precursors is a key protocol to prevent the incorporation of unwanted impurities into the final alloy.

Atmosphere Control: Synthesis of V-Ga alloys is typically performed under a vacuum or in an inert atmosphere to prevent oxidation. The presence of oxygen can lead to the formation of stable vanadium and gallium oxides, which introduce impurities and disrupt the formation of the desired V-Ga phases.

Research Findings on V-Ga Synthesis Parameters

The following table summarizes the observed effects of varying key synthesis parameters on the phase and microstructure of this compound compounds based on research findings.

Parameter	Condition / Value	Observed Effect on V-Ga
Stoichiometry	Near 75 at.% Vanadium	Formation of the desired A15 V₃Ga phase, but often coexisting with a non-superconducting second phase. researchgate.net
Gallium-rich (e.g., <75 at.% V)	V₃Ga exists in equilibrium with the V₆Ga₅ phase. researchgate.net
Vanadium-rich (e.g., >75 at.% V)	V₃Ga exists in equilibrium with a vanadium solid solution. researchgate.net
Annealing	800–1000°C for 24–48 hours	Promotes homogenization and phase uniformity for the V₃Ga compound.
Precursor Purity	High Purity (≥99.99%)	Essential for preventing impurity phases and achieving target V-Ga compounds.
Atmosphere	Inert Gas / Vacuum	Prevents the formation of vanadium and gallium oxides, ensuring phase purity.

Electronic Structure and Chemical Bonding of Vanadium Gallium Systems

First-Principles Computational Investigations (e.g., DFT, DFT+U, GW, DFT+DMFT)

First-principles computational methods are powerful tools for investigating the electronic properties of materials from the ground up, without empirical parameters. ripublication.com For V-Ga systems, Density Functional Theory (DFT) and its variations have been extensively employed to model their electronic structure and stability. aip.orgsonar.ch

DFT calculations have been crucial in comparing the stability of different phases of V₃Ga, such as the superconducting A15 structure and a nearly degenerate antiferromagnetic Heusler D0₃ structure. aip.orgaip.orgsonar.ch These calculations often utilize various approximations for the exchange-correlation energy, including the Local-Density Approximation (LDA), Generalized-Gradient Approximation (GGA), and meta-GGA approaches like the strongly constrained and appropriately normed (SCAN) functional. aip.orgsonar.ch To better account for electron correlation effects, especially in the d-orbitals of vanadium, methods like GGA+U (where U is a Hubbard-like term for on-site Coulomb interaction) are also used. aip.orgsonar.ch For instance, a U value of 2.0 eV and a J (exchange parameter) of 0.67 eV have been used in GGA+U calculations for V₃Ga. aip.orgsonar.ch

Electronic Band Structure Calculations of Vanadium-Gallium Compounds

Electronic band structure calculations reveal the allowed energy levels for electrons in a crystalline solid as a function of their momentum in the Brillouin zone. For V₃Ga with the A15 structure, band structure calculations show that it is a metallic compound. ripublication.com The calculations indicate transitions of electrons from the valence band to the conduction band at high symmetry points, such as M and R. ripublication.com

The band structure of V₃Ga is complex, with multiple bands crossing the Fermi level. researchgate.net A notable feature in the band structures of A15 compounds like V₃Ga is the presence of flat bands near the Fermi level, which arise from the d-states of the transition metal atoms. researchgate.netaip.org These flat bands lead to sharp peaks in the density of states. aip.org The electronic band structure of V₃Ga has been investigated using various methods, including the tight-binding approximation, which has been shown to be in good agreement with Augmented Plane Wave (APW) calculations. journaldephysique.org

Analysis of Electronic Density of States (DOS) at the Fermi Level

The Density of States (DOS) describes the number of available electronic states at each energy level. A key feature of A15 compounds like V₃Ga is a sharp, narrow peak in the DOS near the Fermi level (E_F). aip.org This high DOS at E_F is believed to be a crucial factor in their high superconducting transition temperatures.

This peak in the DOS primarily originates from the vanadium 3d states. aip.org The flatness of the d-bands in the electronic band structure contributes to this high density of states. researchgate.net The magnitude of the DOS at the Fermi level is a critical parameter in theoretical models of superconductivity, as it directly influences the electron-phonon coupling strength. researchgate.net

Fermi Surface Topology and its Implications

The Fermi surface is the surface in momentum space that separates occupied from unoccupied electron states at absolute zero temperature. Its shape, or topology, is crucial for understanding a material's electronic and transport properties. aps.orgaps.orgnewton.ac.ukarxiv.org For V₃Ga and related A15 compounds, the Fermi surface is complex, consisting of multiple sheets. aip.org

First-principles calculations for isostructural Nb₃X compounds, which share similarities with V₃Ga, reveal the existence of both hole and electron Fermi surfaces. aip.org Nesting features on the Fermi surface, where portions of the surface are parallel to each other, can be observed at certain points in the Brillouin zone. aip.org These features can have significant implications for electronic instabilities, such as charge density waves or the martensitic transformations observed in some A15 compounds. aip.org The topology of the Fermi surface, influenced by factors like pressure or composition, can undergo electronic topological transitions (ETTs), which can affect the material's properties. aip.org

Nature of Chemical Bonding in this compound Intermetallics

Intermetallic compounds like V₃Ga exhibit a mix of metallic and covalent bonding characteristics. mdpi.com The specific nature of the bonding is a result of the interactions between the constituent atoms' valence electrons.

Delocalized Bonding Characteristics

The bonding in V₃Ga is primarily metallic, characterized by delocalized electrons that are shared throughout the crystal lattice. mdpi.com This delocalization is responsible for the metallic conductivity of the compound. ripublication.com However, there is also a significant covalent component to the bonding, arising from the sharing of electrons between specific atoms. mdpi.com This mixed bonding character is typical for intermetallic phases and places them in a category between purely metallic and purely covalent materials. mdpi.com

Contributions of Vanadium d-states and Gallium s,p-states to Bonding

The chemical bonding in V₃Ga is dominated by the interaction between the vanadium 3d orbitals and the gallium 4s and 4p orbitals. The vanadium d-states are particularly important, as they form the sharp peak in the density of states near the Fermi level and are central to the compound's electronic and superconducting properties. aip.org

Superconducting Properties and Underlying Mechanisms in Vanadium Gallium Compounds

Superconducting Transition Temperature (T_c) of Vanadium-Gallium Intermetallics (e.g., V₃Ga, V₂Ga₅)

The superconducting transition temperature (T_c) is a critical parameter that marks the onset of zero electrical resistance. For the this compound family, T_c varies significantly with the compound's stoichiometry and crystal structure.

The V₃Ga compound is well-known for its relatively high transition temperature, which is approximately 15 K. americanelements.comfishersci.atereztech.comamericanelements.comwikipedia.org Some studies have reported slightly different values depending on the sample's preparation and stoichiometry, with values around 14.8 K to 15.5 K also observed. americanelements.combiorxiv.org

In contrast, the V₂Ga₅ intermetallic compound exhibits superconductivity at a much lower temperature. fishersci.at Extensive measurements through electrical resistivity, magnetic susceptibility, and specific heat have consistently identified its T_c to be around 3.5 K. fishersci.atfishersci.nonih.govnih.gov The quality of the crystal sample is confirmed by a sharp transition into the superconducting state at this temperature in zero magnetic field. fishersci.nowikipedia.org

Table 1: Superconducting Transition Temperatures (T_c) of this compound Compounds

Critical Magnetic Field Studies (H_c1, H_c2, H_c3) in this compound Systems

This compound compounds are Type-II superconductors, characterized by two critical magnetic fields, H_c1 and H_c2. Below the lower critical field (H_c1), the material completely expels an external magnetic field (the Meissner effect). nih.govnih.gov Between H_c1 and the upper critical field (H_c2), the magnetic field partially penetrates the material in the form of quantized flux vortices. nih.govffhdj.com Above H_c2, bulk superconductivity is destroyed. nih.govnih.gov A third critical field, H_c3, related to surface superconductivity, can persist up to fields of approximately 1.7 times H_c2.

For V₃Ga , studies have focused on its high upper critical field, which makes it suitable for high-field applications. Cu-V₃Ga composites have demonstrated an H_c2 at 4.2 K as high as 22.4 T. biorxiv.org

For V₂Ga₅ , detailed studies have determined its critical fields with high precision. The upper critical field (H_c2) shows significant anisotropy, meaning its value depends on the direction of the applied magnetic field relative to the crystal's axis. When the field is applied perpendicular to the crystallographic c-axis (H ⊥ c), H_c2 is 6.5 kOe. fishersci.atfishersci.no When the field is parallel to the c-axis (H || c), H_c2 is lower, at 4.1 kOe. fishersci.atfishersci.no The lower critical field (H_c1) has also been measured, with values at 2 K of approximately 4.5 mT for fields parallel to the c-axis and 2.5 mT for fields perpendicular to it. nih.govwikipedia.org

Table 2: Critical Magnetic Fields of V₂Ga₅

Superconducting Gap Anisotropy and Multigap Superconductivity (e.g., in V₂Ga₅)

Recent research has revealed that V₂Ga₅ is not a simple single-gap superconductor. fishersci.atfishersci.no Instead, it exhibits features of both superconducting gap anisotropy and multigap superconductivity. Superconducting gap anisotropy implies that the energy required to break a Cooper pair is not uniform in all directions of the crystal lattice.

Theoretical Models for Superconductivity in this compound Compounds

Role of the A15 Structure in Electron Pairing

The V₃Ga compound crystallizes in the A15 (or β-W) crystal structure, which is common to many superconductors with relatively high transition temperatures. americanelements.com This structure features chains of vanadium atoms running parallel to the crystallographic axes. This quasi-one-dimensional feature is believed to be crucial for its superconducting properties. The electronic structure of A15 compounds is characterized by a high density of states (DOS) originating from the vanadium d-orbitals located very close to the Fermi level. According to the Bardeen-Cooper-Schrieffer (BCS) theory of superconductivity, a high DOS at the Fermi level can lead to a stronger electron-phonon coupling and, consequently, a higher superconducting transition temperature.

Anisotropy in Superconducting Parameters and Quasiparticle Dynamics

The quasi-one-dimensional crystal structure of V₂Ga₅ leads to significant anisotropy in its electronic and superconducting properties. nih.gov This anisotropy is not only observed in the critical magnetic fields (as noted in section 5.2) but also in normal-state properties measured by Nuclear Magnetic Resonance (NMR), such as line shifts and relaxation rates. This strong anisotropy persists into the superconducting state.

Table 3: Compound Names and PubChem CIDs

Advanced Research Applications of Vanadium Gallium Compounds Non Biological

Development of High-Field Superconducting Magnets and Devices

The most prominent application of vanadium-gallium is in the field of superconductivity. ontosight.ai The intermetallic compound V₃Ga is a notable superconductor, particularly for its use in generating high magnetic fields. wikipedia.orgiloencyclopaedia.org

V₃Ga possesses an A15 crystal structure, similar to other significant superconductors like niobium-tin (Nb₃Sn). wikipedia.org This structure is critical to its superconducting capabilities. A key advantage of V₃Ga is its performance in high magnetic fields, often exceeding the capabilities of Nb₃Sn in specific conditions. wikipedia.org V₃Ga is particularly useful for producing magnetic fields up to approximately 18 Tesla (T). wikipedia.org

Property	Value
Superconducting Phase	V₃Ga
Crystal Structure	A15 (cubic)
Critical Temperature (Tc)	~14.2 K
Upper Critical Field (Hc2)	> 19 T
Maximum Usable Field	~18 T

High-field superconducting magnets are essential components in a range of scientific research facilities. This compound is utilized in the construction of insert coils for these powerful electromagnets. wikipedia.org Such magnets are critical for technologies like particle accelerators and Magnetic Resonance Imaging (MRI) systems. The ability of V₃Ga to maintain its superconducting state in very high magnetic fields makes it a valuable material for these demanding applications, allowing for more efficient operation under extreme conditions.

Due to its brittle nature in the A15 phase, V₃Ga is often fabricated into wires and tapes for practical use. wikipedia.org A common method for creating V₃Ga wires involves solid-state precipitation. wikipedia.org

V₃Ga superconducting tapes are a key product form. A typical configuration consists of a vanadium core that is coated with a layer of V₃Ga. This is then encased in a bronze layer for stabilization and an insulating layer. wikipedia.org Research into the fabrication of multifilamentary V₃Ga composite wires often involves co-drawing V-Ga alloy filaments within a Cu-Ga alloy matrix, followed by a heat treatment to form the V₃Ga superconducting phase at the interface.

Tape Component	Material	Typical Thickness	Purpose
Core	Vanadium	-	Base Material
Superconducting Layer	V₃Ga	15 µm	Superconductor
Stabilizing Layer	Bronze	20 µm	Electrical/Thermal Stability
Insulating Layer	Insulator	15 µm	Electrical Insulation

Applications in Scientific Research Facilities (e.g., Particle Accelerators, MRI Systems)

Exploration of this compound for High-Performance Electronics

Research into gallium-vanadium compounds like GaV₃ is driven by their potential for use in high-performance electronics. ontosight.ai The combination of vanadium, known for its superconducting properties at low temperatures, and gallium, which is a key element in semiconducting compounds, suggests that their intermetallic forms could lead to novel materials for advanced electronic technologies. ontosight.ai The presence of vanadium may enhance certain semiconductor properties, making V-Ga compounds an area of interest for further research in this field.

Utilization in Magnetic Storage Technologies

The magnetic properties of transition metal compounds, including those of vanadium and gallium, are a subject of scientific study. ontosight.ai The potential for GaV₃ and related compounds to exhibit useful magnetic properties makes them candidates for investigation in the development of new magnetic storage devices. ontosight.ai

Investigation of Thermoelectric Properties of this compound Compounds

The thermoelectric properties of V₃Ga, along with related compounds such as V₃Si, V₃Ge, and V₃Sn, have been investigated. The thermoelectric power of V₃Ga has been measured from its superconducting transition temperature up to room temperature. The thermoelectric coefficient for V₃Ga was found to be positive and increases monotonically with temperature. At room temperature, the coefficient is approximately 10 μV/K. These findings are generally discussed within the framework of a two-band model.

Optimization of this compound Microstructure for Hydrogen Storage Applications

Vanadium-based alloys are recognized as promising materials for solid-state hydrogen storage. rsc.org Research has indicated that this compound can efficiently absorb hydrogen, making it a candidate material for hydrogen storage systems. Studies have focused on optimizing the microstructure of V-Ga to enhance its hydrogen absorption and desorption kinetics. Modifying the microstructure has been shown to significantly improve its performance as a hydrogen storage material, which is a critical aspect for potential applications in clean energy technologies. The development of vanadium-based solid solution alloys is a key area of research for improving hydrogen storage properties. rsc.org

Advanced Characterization Techniques and Methodologies for Vanadium Gallium Research

Structural Characterization Techniques

Structural analysis is fundamental to correlating the synthesis and processing of V-Ga alloys with their resulting properties. Techniques in this category provide insights into the crystal structure, phase composition, and microstructure of the material.

X-ray Diffraction (XRD) and Single Crystal X-ray Diffraction

X-ray Diffraction (XRD) is a primary and non-destructive tool for analyzing the crystalline structure of materials. carleton.edu It is based on the principle of constructive interference of monochromatic X-rays with a crystalline sample. carleton.edu When an X-ray beam interacts with a crystal, it diffracts in specific directions, producing a pattern of intensities that is unique to the crystal's atomic arrangement. carleton.eduyoutube.com This technique is instrumental in identifying the phases present in a V-Ga sample. For instance, XRD analysis of melted V-Ga samples annealed at 1100°C revealed the presence of V2Ga5 and V3Ga phases in compositions ranging from 52.7 to 74.8 atomic percent vanadium. nasa.gov The patterns can also indicate the presence of other compounds, such as γ-Ga2O3 and V2O5, although these may not be detectable if they are well-dispersed or their crystallites are too small. mdpi.com Furthermore, XRD is used to determine lattice parameters; a study found the lattice parameter of a single-phase vanadium solid solution containing 85.6 atomic percent vanadium to be 3.038 angstroms. nasa.gov

Single Crystal X-ray Diffraction provides more detailed structural information, including unit cell dimensions, bond lengths, bond angles, and atomic positions within the crystal lattice. carleton.eduuhu-ciqso.esuni-ulm.de This powerful technique requires a single crystal of the material, typically 10-200 µm in diameter. warwick.ac.uk By rotating the crystal in an X-ray beam, a three-dimensional diffraction pattern is collected, which allows for the unambiguous determination of the crystal structure. youtube.com For V-Ga research, this technique is crucial for precisely defining the crystallographic details of phases like V3Ga, which has a cubic crystal system. wikidata.org

Metallography and Optical Microscopy

Metallography involves the preparation of a metal's surface for microscopic examination to reveal its microstructure. osme.co.in This typically includes sectioning, mounting, grinding, polishing, and etching of the sample. osme.co.in Optical microscopy is then used to observe the prepared surface at magnifications typically ranging from 50x to 1000x. metallographic.com

In the context of V-Ga alloys, metallographic examination is used to identify different phases and observe their distribution. nasa.gov For example, in a study of the U-Ga system, metallography was used alongside XRD to identify the compounds present. researchgate.net The microstructure of V-Ga samples, such as those containing both V2Ga5 and V3Ga, can be visualized, revealing details like the presence of a second phase within the primary matrix. nasa.gov The microhardness of individual phases can also be measured from metallographically prepared samples; the microhardness of V2Ga5 was determined to be 1000 DPH. nasa.gov

High-Resolution Transmission Electron Microscopy (HRTEM) and Selected Area Electron Diffraction (SAED)

High-Resolution Transmission Electron Microscopy (HRTEM) is a powerful imaging technique that allows for the direct visualization of the atomic structure of materials. ceitec.eu It operates on the principle of passing a high-energy electron beam through a very thin sample, and the resulting image provides information about the arrangement of atoms in the crystal lattice.

Selected Area Electron Diffraction (SAED) is a complementary technique performed within a TEM. wikipedia.orggatan.com It allows for the acquisition of a diffraction pattern from a specific, selected area of the sample. wikipedia.org This pattern provides information about the crystal structure, lattice parameters, and orientation of the selected region. wikipedia.org If the sample is polycrystalline, the diffraction pattern will consist of concentric rings, with each ring corresponding to a specific set of crystal lattice planes. wikipedia.org

In V-Ga research, HRTEM and SAED are used to obtain detailed crystallographic information at the nanoscale. For instance, in studies of related materials, HRTEM has been used to observe pore structures in metal-organic frameworks containing gallium and vanadium. rsc.org SAED patterns can confirm the crystal structure identified by XRD and provide localized crystallographic data. researchgate.net For example, SAED can be used to identify the crystal structure of individual grains or phases within a complex microstructure. The combination of HRTEM imaging and SAED provides a comprehensive understanding of the material's structure at the atomic level. rsc.org

Spectroscopic and Electronic Characterization Methods

These techniques probe the electronic structure and local atomic environments within the vanadium-gallium compounds, providing crucial information for understanding their physical properties, including superconductivity.

Angle-Resolved Photoemission Spectroscopy (ARPES)

Angle-Resolved Photoemission Spectroscopy (ARPES) is a powerful experimental technique used to directly observe the electronic structure of solids. researchgate.net It works by irradiating a sample with high-energy photons, which causes electrons (photoelectrons) to be emitted from the material's surface. researchgate.net By measuring the kinetic energy and emission angle of these photoelectrons, one can determine their binding energy and momentum, thus mapping out the electronic band structure of the material. researchgate.net

In the study of vanadium-based materials, ARPES has been instrumental in understanding their electronic properties. For example, in V-based kagome metals, ARPES studies have revealed changes in the Fermi surface symmetry and the electronic structure near the Fermi level. aps.org It has been used to observe different types of saddle points in the band structure and to study the influence of lattice distortions. aps.org For V2O3, ARPES measurements were crucial in overturning a long-standing theory about its metal-insulator transition by providing detailed, momentum-resolved band structure data. lbl.gov While direct ARPES studies on V3Ga are not detailed in the provided context, the application of this technique to similar vanadium-containing systems highlights its potential for elucidating the electronic band structure that gives rise to the superconducting properties of V3Ga. arxiv.org

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a technique that exploits the magnetic properties of atomic nuclei. It provides detailed information about the local chemical and structural environment of atoms within a material. For this compound research, ⁵¹V NMR is particularly relevant. The ⁵¹V nucleus has a natural abundance of 99.75% and is a quadrupolar nucleus (I = 7/2). wikipedia.org While quadrupolar nuclei can lead to broad spectral lines, the quadrupole moment of ⁵¹V is relatively small, making it suitable for NMR studies. wikipedia.org

Solid-state ⁵¹V NMR spectroscopy can be used to characterize vanadium-containing compounds. mdpi.com The chemical shift in a ⁵¹V NMR spectrum is highly sensitive to the oxidation state and coordination environment of the vanadium atoms. wikipedia.org For example, the chemical shifts for vanadates vary significantly depending on their structure, such as -541 ppm for [VO₄]³⁻ and distinct shifts for the different vanadium sites in decavanadate. wikipedia.org Studies on oxovanadium(V) complexes have shown that ⁵¹V magic angle spinning (MAS) NMR spectra are dominated by anisotropic quadrupolar and chemical shielding interactions, which are sensitive to the electronic and geometric environment of the vanadium center. acs.org This technique can be used to investigate the structural evolution of vanadium-based materials, such as the polymerization of vanadate (B1173111) octahedra in gels. rsc.org In the context of V3Ga, ⁵¹V NMR could provide valuable insights into the local atomic arrangement and electronic environment around the vanadium atoms, which are critical for understanding its superconducting properties.

Muon-Spin Rotation (μSR) Measurements

Muon-Spin Rotation/Relaxation (μSR) is a powerful microscopic technique used to probe the local magnetic properties of materials. In the study of this compound, particularly the A15 phase, μSR provides crucial insights into its superconducting and magnetic nature. When positive muons are implanted into a V₃Ga sample, their spin precesses in the local magnetic field at the muon stopping site. The subsequent decay of the muons releases positrons preferentially in the direction of the muon's spin, allowing for the determination of the time evolution of the muon spin polarization. This provides a direct measurement of the internal magnetic field distribution.

Research on vanadium intermetallic compounds with the A15 crystal structure has utilized μSR to investigate the quantum coherence between the implanted muon and the vanadium nuclei. wikipedia.org This interaction is sensitive to the local charge environment and can reveal subtle changes in the crystal structure and charge distribution. wikipedia.org Furthermore, μSR studies are instrumental in confirming phenomena such as time-reversal symmetry breaking in the superconducting state of related materials. wikipedia.org The analysis of μSR data is often complemented by Density Functional Theory (DFT) calculations to predict the muon implantation site and to understand the perturbation of the local electronic structure caused by the muon. wikipedia.org

Transport and Thermodynamic Property Measurements

Electrical Resistivity and Conductivity Measurements

The electrical resistivity of V₃Ga as a function of temperature is a fundamental measurement for characterizing its superconducting properties. Like other A15 superconductors, V₃Ga exhibits a sharp drop in electrical resistance to a non-measurable value at its critical temperature (Tc), which is approximately 14-15 K. sonar.chsonar.ch Above this temperature, in its normal state, the resistivity of V₃Ga shows a weak temperature dependence; for instance, between 5 K and 300 K, the resistivity value may only decrease by about 2%. loradchemical.com

The transition from the normal to the superconducting state is very sharp in high-quality, homogenous samples. york.ac.uk The exact value of Tc and the width of the transition can be influenced by factors such as composition, atomic ordering, and the presence of impurities or different structural phases. nih.gov For example, dual-phase samples of V₃Ga containing both the superconducting A15 phase and a semiconducting Heusler D0₃ phase have been studied. sonar.chloradchemical.com A peak in the temperature-dependent resistivity of V₃Ga has been observed around 350 K, which may be associated with a magnetic or magnetostructural transition. sonar.chwikidata.orgamericanelements.com The electrical conductivity, being the reciprocal of resistivity, shows a corresponding abrupt increase to a theoretically infinite value at and below Tc.

Magnetization Studies (DC Magnetization, M(H) loops)

Magnetization measurements are essential for understanding the magnetic behavior of V₃Ga, particularly its response to an external magnetic field in the superconducting state. As a type-II superconductor, V₃Ga exhibits distinct magnetic properties, including the Meissner effect (the expulsion of magnetic flux) below its lower critical field (Hc1) and the formation of a vortex state between Hc1 and its upper critical field (Hc2).

DC magnetization measurements as a function of temperature (M(T)) are used to determine the superconducting transition temperature by observing the onset of diamagnetism (Meissner effect). sonar.ch Magnetic hysteresis loops, or M(H) curves, are measured at constant temperatures below Tc by sweeping an applied magnetic field. These loops provide a wealth of information. The width of the hysteresis loop is proportional to the critical current density (Jc), a key performance parameter for superconducting wires. americanelements.com The shape of the M(H) loop reveals characteristics of flux pinning within the material. sonar.chamericanelements.com

Studies on V₃Ga have used DC magnetization to determine critical parameters. For a sample with a Tc of 14.19 K, the slope of the upper critical field near Tc (dHc2/dT) was found to be -43.2 kOe/deg. aip.org These measurements also allow for the investigation of Pauli paramagnetism, an effect that can limit the upper critical field in high-field superconductors. aip.orgcore.ac.uk Research on dual-phase V₃Ga has shown both superconducting behavior and antiferromagnetism, with magnetization measurements indicating a magnetic transition at 360 K. sonar.chaip.org

Below is a table summarizing key parameters obtained from magnetization studies of a V₃Ga sample:

Parameter	Value
Transition Temperature (Tc)	14.19 K aip.org
dHc2/dT at Tc	-43.2 kOe/deg aip.org
Ginzburg-Landau Parameter (κ)	40 ± 2 aip.org
Pauli Paramagnetism Parameter (α)	2.28 ± 0.04 aip.org
Spin-Orbit Scattering Constant (λso)	0.6 ± 0.1 aip.org

Specific Heat Measurements

Specific heat measurements provide fundamental thermodynamic information about a material's electronic and lattice properties. For a superconductor like V₃Ga, these measurements are particularly insightful for characterizing the superconducting transition. The transition from the normal to the superconducting state is a second-order phase transition in the absence of a magnetic field, which is characterized by a distinct jump in the specific heat (ΔC) at the critical temperature (Tc). aip.orgwordpress.com

By measuring the specific heat as a function of temperature, one can separate the contributions from the electronic states and the lattice vibrations (phonons). In the normal state (achieved either above Tc or by applying a strong magnetic field to suppress superconductivity), the electronic specific heat is proportional to temperature. The coefficient of this linear term, the Sommerfeld constant (γ), is directly proportional to the electronic density of states at the Fermi level, N(EF).

The magnitude of the specific heat jump at Tc, normalized by γ and Tc (ΔC/γTc), is a key parameter that can be compared with the prediction from the Bardeen-Cooper-Schrieffer (BCS) theory of superconductivity. arxiv.org Data for V₃Ga can be found in compilations alongside other A15 superconductors like V₃Si and Nb₃Sn. researchgate.net These measurements confirm the bulk nature of superconductivity in V₃Ga and provide data for determining thermodynamic critical fields and understanding the strength of the electron-phonon coupling.

Advanced Computational Methodologies in this compound Research

Density Functional Theory (DFT) for Material Design and Property Prediction

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure and properties of materials from first principles. dierk-raabe.com In V₃Ga research, DFT has been instrumental in understanding its fundamental properties and predicting its behavior.

DFT calculations are used to determine the formation energies and relative stability of different crystal structures. For V₃Ga, studies have shown that the superconducting A15 phase and a semiconducting, antiferromagnetic Heusler D0₃ phase are nearly degenerate in energy, with a difference of only about ±10 meV/atom. sonar.chloradchemical.comaip.org This computational finding helps explain the experimental observation of dual-phase V₃Ga in some synthesized samples. sonar.ch

Furthermore, DFT is employed to calculate the electronic band structure and the density of states (DOS). These calculations provide insight into the nature of the electronic states near the Fermi level, which are responsible for superconductivity. DFT can also be used to predict magnetic properties. For the A15 phase of V₃Ga, calculations have investigated the stability of ferromagnetic and antiferromagnetic ordering. loradchemical.com For the D0₃ structure, DFT predicts a G-type antiferromagnetic phase with a high Néel temperature. sonar.ch By incorporating spin polarization, DFT can compute the magnetic moment of the compound. attelements.com

The results from DFT calculations are often used to complement and interpret experimental data from techniques like μSR, magnetization, and specific heat measurements, providing a more complete picture of the material's properties. wikipedia.orgaip.org

Property Investigated with DFT	Key Findings for V₃Ga
Phase Stability	A15 (superconducting) and D0₃ (antiferromagnetic) phases are nearly degenerate in energy. sonar.chloradchemical.comaip.org
Magnetic Ground State	Calculations predict different magnetic ground states (ferromagnetic or antiferromagnetic) for the A15 phase depending on the functional used. loradchemical.com The D0₃ phase is predicted to be a G-type antiferromagnet. sonar.ch
Electronic Structure	Provides the band structure and density of states, crucial for understanding superconductivity. attelements.com
Magnetic Moment	The magnetic moment is calculated to be mainly due to the d-electrons of the Vanadium atoms. attelements.com

Phase-Field Modeling for Microstructure Evolution

Phase-field modeling (PFM) is a powerful computational methodology used in materials science and physics to simulate the evolution of microstructures in materials. researchgate.netpsu.edu Instead of explicitly tracking the position of interfaces between different phases or domains, PFM describes the state of the material at any point using a continuous variable known as a phase field. researchgate.netresearchgate.net This approach allows for the simulation of complex morphological changes, such as the formation and growth of different phases, without the computational complexity of tracking sharp interfaces. psu.eduresearchgate.net

The evolution of the microstructure is governed by a set of partial differential equations, typically the Cahn-Hilliard and Allen-Cahn equations. psu.eduaimsciences.orgpurdue.edu These equations model the temporal and spatial evolution of the phase-field variables based on the system's total free energy, which includes contributions from the bulk phases and the interfacial regions. purdue.eduglobal-sci.com The Cahn-Hilliard equation describes processes where the total amount of a component is conserved, such as in phase separation, while the Allen-Cahn equation models non-conserved dynamics, like the ordering of crystal structures. aimsciences.orgpurdue.eduglobal-sci.com

In the context of this compound (V-Ga) research, PFM is a crucial tool for understanding and predicting the formation of the A15 superconducting phase (V₃Ga). The performance of V-Ga superconducting wires is highly dependent on the microstructure, specifically the morphology, size, and distribution of the A15 grains. PFM enables researchers to simulate how these microstructures develop under various processing conditions. arxiv.org

A key application of PFM in V-Ga research is the simulation of the solid-state reaction during the manufacturing of superconducting wires, where gallium diffuses into vanadium to form the V₃Ga phase. The model can predict the growth kinetics of the V₃Ga layer, the evolution of its grain structure, and the distribution of different phases within the material. arxiv.org This is particularly important because the V-Ga system can exhibit multiple phases, and achieving a continuous, uniform layer of the stoichiometric V₃Ga phase is essential for optimal superconducting properties. researchgate.net

To achieve quantitative predictions, phase-field models for the V-Ga system are coupled with thermodynamic and kinetic databases. arxiv.orgnih.gov Thermodynamic data, often sourced from CALPHAD (CALculation of PHAse Diagrams) databases, provide the necessary information about the free energies of the different phases (e.g., body-centered cubic solid solution, V₃Ga, V₆Ga₅). researchgate.netcalphad.orgresearchgate.netkit.edu This allows the model to accurately determine the driving forces for phase transformations. Kinetic parameters, such as atomic mobilities and interfacial energies, govern the rate at which these transformations occur.

Detailed Research Findings from Phase-Field Modeling:

Phase-field simulations provide detailed insights into several aspects of V-Ga microstructure evolution:

Phase Transformation Dynamics: Simulations can model the transformation from the initial vanadium and gallium sources into various intermediate phases and finally into the desired A15 V₃Ga phase. This includes modeling the nucleation of new grains and the movement of interfaces between different phases.

Morphological Evolution: PFM can predict the complex shapes and grain structures that form during processing. For instance, it can simulate the development of columnar grains, which has been observed in A15 superconductors and can influence properties like magnetic flux pinning. arxiv.org

Influence of Composition and Temperature: By adjusting the initial composition and thermal history in the simulation, researchers can optimize processing parameters. For example, simulations can show how different annealing temperatures and times affect the thickness and uniformity of the V₃Ga layer. nih.gov

Segregation and Homogeneity: The model can track the distribution of vanadium and gallium throughout the microstructure, predicting regions of compositional inhomogeneity. This is critical as the superconducting properties of V₃Ga are highly sensitive to stoichiometry. researchgate.net

The data tables below summarize the key phases involved in the V-Ga system and the typical parameters required for a phase-field simulation.

Interactive Data Table: Relevant Phases in the this compound System

Phase	Crystal Structure	Description
V(ss)	Body-Centered Cubic (BCC)	Solid solution of gallium in vanadium.
V₃Ga	A15 (Cubic)	The primary superconducting phase of interest.
V₆Ga₅	Orthorhombic	An intermetallic compound that can coexist with V₃Ga. researchgate.net
V₂Ga₅	Tetragonal	Another possible intermetallic phase in the system.
Liquid	Amorphous	The molten state of the alloy.

Interactive Data Table: Typical Input Parameters for V-Ga Phase-Field Simulation

Parameter Type	Specific Parameter	Role in Simulation	Source of Data
Thermodynamic	Gibbs Free Energy Functions	Determines phase stability and driving forces for transformation.	CALPHAD Databases, DFT Calculations researchgate.netdntb.gov.ua
Kinetic	Atomic Mobility/Diffusivity	Controls the rate of atomic transport and phase growth.	Experimental Measurements, Diffusion Couple Experiments
Interfacial	Interfacial Energy	Defines the energy cost of creating an interface between phases.	Theoretical Estimations, Experimental Observations
Numerical	Grid Spacing, Time Step	Controls the resolution and stability of the numerical simulation.	Chosen based on desired accuracy and computational resources.

By integrating fundamental thermodynamic principles with kinetic data, phase-field modeling provides a robust framework for predicting and optimizing the microstructure of this compound superconductors, accelerating the development of materials with enhanced performance for high-field magnet applications. psu.eduarxiv.org

Future Research Directions and Outlook for Vanadium Gallium Materials

Discovery and Characterization of Novel Vanadium-Gallium Compounds

While the A15 phase V₃Ga is the most well-studied compound in the V-Ga system for its superconducting properties, the binary phase diagram reveals other intermetallic compounds such as V₆Ga₅ and V₂Ga₅. nasa.gov Research indicates that the V-Ga system is complex, with some compounds existing over very limited compositional ranges or forming multiphase microstructures. nasa.gov An ongoing objective is to fully explore this phase space to identify and synthesize novel V-Ga compounds with potentially unique electronic, magnetic, or structural properties.

A particularly exciting avenue of research is the exploration of materials exhibiting co-existing and potentially competing quantum phenomena. Recent studies have investigated V₃Ga as a dual-phase material, where the superconducting A15 phase can coexist with a non-superconducting, antiferromagnetic D0₃ Heusler phase. sonar.chaip.org Density functional theory (DFT) calculations show these two phases are nearly degenerate in energy, suggesting that specific synthesis conditions could favor one over the other or allow for their simultaneous presence. sonar.chaip.org This dual nature presents a unique platform for developing devices for quantum technologies that exploit the interplay between superconductivity and magnetism. sonar.ch

Future work will likely involve:

Systematic Synthesis: Employing techniques like vacuum arc melting, solid-state diffusion, and vapor deposition to explore a wider range of stoichiometries and processing conditions.

Advanced Characterization: Using a suite of techniques to resolve ambiguities in the V-Ga phase diagram. This includes X-ray diffraction (XRD) for phase identification, scanning and transmission electron microscopy (SEM/TEM) for microstructural analysis, and energy-dispersive X-ray spectroscopy (EDS) for compositional mapping. mdpi.com

Exploration of Metastable Phases: Investigating non-equilibrium synthesis routes to create metastable V-Ga compounds that may not appear on the equilibrium phase diagram but could possess novel properties.

Compound/Phase	Crystal Structure	Key Investigated Properties	Reference
V₃Ga	A15 (Cubic)	Superconducting (Tc ≈ 14.2-15 K), High Upper Critical Field (>19 T), Brittle	sonar.chwikipedia.org
V₃Ga	D0₃ (Heusler)	Antiferromagnetic (AFM), Semiconducting	sonar.chaip.org
V₆Ga₅	-	Observed as a second phase in V-Ga alloys	nasa.gov
V₂Ga₅	Tetragonal	Studied for its crystal structure	materialsproject.org
V-Ga Solid Solution	-	Non-superconducting at 4.2 K	nasa.gov

Engineering of this compound Microstructures for Tailored Properties

The performance of V-Ga materials, especially the critical current density (Jc) of V₃Ga superconductors, is intrinsically linked to their microstructure. researchgate.net The interplay between phases, grain size, defects, and elemental distribution is crucial for optimizing material properties. oaepublish.com Therefore, a key research direction is the precise engineering of these microstructural features.

For superconducting applications, research focuses on creating fine, equiaxed V₃Ga grains to enhance flux pinning, which is essential for carrying high currents in strong magnetic fields. However, the critical current density of existing V₃Ga wires is often considered insufficient for demanding applications like advanced fusion reactors. researchgate.net To address this, researchers are exploring novel fabrication processes and compositions. One such approach is the Powder-in-Tube (PIT) method using high-gallium-content precursors to improve the formation and performance of the V₃Ga phase. researchgate.net

Furthermore, the introduction of doping elements or impurities can significantly alter microstructural development and, consequently, material properties. Adding elements like niobium, tantalum, or tin can improve the high-field characteristics of V₃Ga. wikipedia.org Conversely, impurities can be detrimental; for instance, vanadium ions can compete with gallium during certain extraction processes, affecting the final product's purity and performance. icsoba.org

Future research efforts in this area will concentrate on:

Advanced Processing Techniques: Developing and refining methods like laser cladding and additive manufacturing to control solidification and create hierarchical microstructures. mdpi.comengineeringmicrostructures.com

Doping and Micro-alloying: Systematically studying the effect of various elemental additions on phase stability, grain refinement, and the reduction of brittle secondary phases in V-Ga alloys. wikipedia.orgmdpi.com

Interface Engineering: Investigating the nature of grain boundaries and interphase boundaries, as these interfaces play a critical role in both mechanical and electrical properties.

Microstructural Feature / Technique	Effect on Properties	Research Focus	Reference
Fine Grain Size	Increases flux pinning and critical current density (Jc)	Optimizing heat treatment and fabrication processes to achieve uniform, fine grains.	researchgate.net
High-Ga Content Precursors	Enhances the volume fraction and quality of the V₃Ga phase	Developing new Powder-in-Tube (PIT) processes for improved Jc.	researchgate.net
High-Z Element Doping (Nb, Ta, etc.)	Improves high-field superconducting characteristics	Understanding the mechanism of enhancement and optimizing dopant levels.	wikipedia.org
Control of Secondary Phases (e.g., V₆Ga₅)	Reduces brittleness and improves ductility	Tailoring alloy composition and cooling rates to minimize detrimental phases.	nasa.gov

Integration of this compound in Emerging Technologies

The primary application of this compound, specifically V₃Ga, is in the fabrication of high-field superconducting magnets. wikipedia.org V₃Ga is particularly valuable for the insert coils of electromagnets used to generate fields above 15 Tesla, an area where the more common Nb₃Sn superconductor becomes less effective. wikipedia.org These magnets are critical components in scientific research, including particle accelerators and advanced medical imaging systems.

The discovery of coexisting superconductivity and antiferromagnetism in dual-phase V₃Ga opens up possibilities in emerging quantum technologies. sonar.chaip.org Such materials could serve as platforms for hosting exotic quantum states, like Majorana modes, which are of interest for building fault-tolerant quantum computers. sonar.ch

Beyond superconductivity, the constituent elements of V-Ga compounds have properties that suggest broader technological potential. Gallium is a cornerstone of the semiconductor industry, and vanadium is known to enhance the properties of various alloys and act as a catalyst. vanadiumcorp.com This hints at the potential for V-Ga compounds to be explored in other areas:

Spintronics: The antiferromagnetic D0₃ phase of V₃Ga, predicted to have a Néel temperature well above room temperature, is attractive for spintronic applications, which utilize the spin of electrons in addition to their charge. aip.org

Advanced Electronics: Research into gallium vanadium compounds is driven by the potential for these materials to exhibit useful electronic and thermoelectric properties for high-performance electronics or energy harvesting devices. ontosight.ai

Biomedical Alloys: Gallium is being investigated for inclusion in new-generation titanium alloys for biomedical implants due to its ability to impart antibacterial properties. mdpi.com While V-Ga itself is not a primary candidate, research into Ti-Ga alloys provides a framework for exploring the effects of gallium in metallic systems for health applications. mdpi.com

Metal-Organic Frameworks (MOFs): Robust MOFs constructed with gallium and vanadium have shown exceptional capabilities for gas capture and separation, such as removing sulfur hexafluoride (SF₆), a potent greenhouse gas. rsc.org

Synergistic Experimental and Computational Approaches in this compound Science

The complexity of the this compound system necessitates a close collaboration between experimental synthesis and characterization and theoretical modeling. Computational methods, particularly Density Functional Theory (DFT), are becoming indispensable tools for predicting material properties and guiding experimental design. sonar.ch

Computational approaches can:

Predict Phase Stability: DFT calculations can determine the formation energies of different V-Ga phases, helping to understand why certain structures, like the A15 and D0₃ phases of V₃Ga, are nearly degenerate in energy. sonar.chaip.org This insight is crucial for designing synthesis routes to target a specific phase.

Simulate Electronic and Magnetic Properties: Modeling can predict the electronic band structure and magnetic ordering of V-Ga compounds, identifying them as metallic, semiconducting, superconducting, or magnetic. sonar.chaip.org

Guide Experimental Design: Phase-field modeling can simulate microstructural evolution, such as grain growth kinetics, allowing for the optimization of heat treatment protocols before they are carried out in the lab.

Interpret Experimental Data: Computational results can be used to validate and interpret complex experimental data from techniques like XRD and X-ray absorption spectroscopy. sonar.ch

The future of V-Ga research will increasingly rely on this synergistic loop. For example, computational models can predict novel, stable, or metastable V-Ga compounds that have not yet been synthesized. researchgate.net Experimentalists can then attempt to create these materials. The resulting materials are then characterized, and the data is fed back into the computational models to refine their accuracy and predictive power. This integrated approach accelerates the discovery and optimization of this compound materials for both fundamental science and technological applications. nih.gov

Q & A

Basic: What are the established methodologies for synthesizing high-purity vanadium-gallium (V-Ga) alloys?

Answer:
The synthesis of V-Ga alloys typically involves vacuum arc melting or induction melting under inert atmospheres to prevent oxidation. Key steps include:

• Stoichiometric calibration : Precise control of V:Ga ratios (e.g., V$_3$Ga, V$_5$Ga$_8$) to target specific crystallographic phases .
• Homogenization : Post-synthesis annealing (e.g., 800–1000°C for 24–48 hours) to ensure phase uniformity .
• Purity protocols : Use of high-purity precursors (≥99.99%) and trace oxygen removal via gettering materials (e.g., titanium sponges) .

Basic: Which characterization techniques are critical for analyzing V-Ga structural and compositional properties?

Answer:

Technique	Purpose	Example Parameters
XRD	Phase identification	Cu-Kα radiation, 2θ = 10–90°
SEM-EDS	Surface morphology & elemental mapping	15 kV acceleration voltage
ICP-OES	Bulk composition quantification	Detection limits: 0.1 ppm for V, Ga
TEM	Atomic-scale defect analysis	200 kV, STEM-HAADF mode
References:

Advanced: How can researchers resolve contradictions in reported superconducting properties of V-Ga alloys?

Answer:
Contradictions often arise from variations in synthesis conditions or measurement protocols. Methodological solutions include:

• Standardized testing : Use consistent critical temperature (T$_c$) measurement setups (e.g., SQUID magnetometry with zero-field cooling) .
• Error analysis : Quantify uncertainties in resistivity and magnetization data using statistical models (e.g., Monte Carlo simulations) .
• Comparative studies : Replicate prior experiments with controlled variables (e.g., oxygen content, grain size) to isolate discrepancies .

Advanced: What statistical approaches are recommended for analyzing multivariate datasets in V-Ga research?

Answer:

• Principal Component Analysis (PCA) : Reduces dimensionality in compositional datasets (e.g., correlating Ga% with T$_c$) .
• ANOVA : Tests significance of synthesis parameters (e.g., annealing time vs. phase purity) .
• Machine learning : Predicts phase stability using density functional theory (DFT)-derived datasets .

Advanced: How can computational modeling enhance experimental design for V-Ga systems?

Answer:

• DFT simulations : Predict electronic structures and bonding behavior to guide alloy stoichiometry .
• Phase-field modeling : Optimizes heat treatment protocols by simulating grain growth kinetics .
• Data integration : Combine experimental results (e.g., XRD) with computational outputs for validation .

Basic: What steps ensure reproducibility in V-Ga synthesis and testing?

Answer:

• Detailed protocols : Document inert gas flow rates, cooling rates, and furnace calibration .
• Open data sharing : Publish raw datasets (e.g., XRD .raw files) in supplementary materials .
• Collaborative verification : Cross-validate results with independent labs using identical precursors .

Advanced: How should researchers validate novel V-Ga phases using multi-method approaches?

Answer:

• Concurrent characterization : Pair XRD with neutron diffraction for light-element detection (e.g., interstitial oxygen) .
• Spectroscopic validation : Augment SEM-EDS with XPS to confirm oxidation states .
• Property correlation : Link structural data (e.g., lattice parameters) with functional tests (e.g., magnetoresistance) .

Basic: What are the critical parameters influencing V-Ga alloy stability under operational conditions?

Answer:

Parameter	Impact	Mitigation Strategy
Temperature cycling	Phase segregation	Anneal at 600°C post-fabrication
Oxidative environments	Surface degradation	Coat with Al$_2$O$_3$ thin films
Mechanical stress	Crack propagation	Optimize grain boundary cohesion
References:

Advanced: What frameworks guide long-term stability studies of V-Ga alloys in extreme environments?

Answer:

• Accelerated aging tests : Expose samples to high humidity (85% RH) or thermal shocks (-196°C to 500°C) to simulate decades of degradation .
• In situ monitoring : Use synchrotron radiation for real-time phase transition analysis .
• Failure mode analysis : Apply Weibull statistics to predict lifetime under stress .

Advanced: How to design interdisciplinary studies integrating V-Ga research with energy applications?

Answer:

• Literature synthesis : Review superconducting magnet studies (e.g., ITER project) and battery electrode research to identify synergies .
• Hybrid methodologies : Combine metallurgical synthesis with electrochemical testing (e.g., cyclic voltammetry for Ga-ion batteries) .
• Grant framing : Align proposals with NSF/NIST priorities on materials for renewable energy .